Cas no 528-58-5 (Cyanidin chloride)

• Product Name: Cyanidin chloride
• CAS No: 528-58-5
• MF: C₁₅H₁₁ClO₆
• MW: 322.697243928909
• MDL: MFCD00017582
• CID: 82434
• PubChem ID: 329831242
• Update Time: 2026-01-06

Cyanidin chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxychromenylium chloride
• 1-Benzopyrylium, 2- (3,4-dihydroxyphenyl)-3,5,7-trihydroxy-, chloride
• 1-benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-, chloride (1:1)
• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxychromenium chloride
• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxychromeniumchlorid
• Cyanidin Chloride
• Cyanidin
• CYANIDIN CHLORIDE (P)
• Black rice anthocyanins
• 3,3‘,4,5,7-Pentahydroxyflavyliumchloride
• Cyanidolchloride
• OPC
• 3,3′,4,5,7-Pentahydroxyflavylium chloride
• cyanidol
• 3,3',4',5,7-Pentahydroxyflavylium chloride
• Roselle Extract
• Cyanidol chloride
• Gastrotelos
• Idb 1027
• Cyanidin (Chloride)
• 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-, chloride
• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-1-benzopyrylium chloride
• 3,3',4',5,7-Pentahydroxy-2-phenylbenzopyrylium chloride
• 3,3'4',5,7-Pentahydroxyflavylium chloride
• NSC407291
• MFCD00017582
• AC-34419
• Cyanidin chloride, analytical standard
• 2-(3,4-dihydroxyphenyl)chromenylium-3,5,7-triol;chloride
• 1-Benzopyrylium,4-dihydroxyphenyl)-3,5,7-trihydroxy-, chloride
• SCHEMBL156277
• NS00080093
• HY-N0499
• EINECS 208-438-6
• Cyanidin hydrochloride
• 3,4',5,7-Pentahydroxy-2-phenylbenzopyrylium chloride
• 1ST000592
• Cyanidin-Chloride
• NSC 407291
• Flavylium, 3,3',4',5,7-pentahydroxy-, chloride
• CYANIDIN CHLORIDE [MI]
• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxychromenyliumchloride
• Flavylium, 3,3'4',5,7-pentahydroxy-, chloride
• 2G4283G96U
• Cyanidin chloride, European Pharmacopoeia (EP) Reference Standard
• Q-100600
• Cyanidin chloride, >=95% (HPLC)
• 3,4',5,7-Pentahydroxyflavylium chloride
• AKOS016010264
• 528-58-5
• 2-(3,4-dihydroxyphenyl)chromenylium-3,5,7-triol chloride
• CyanidinChloride
• 3,3',4,5,7-Pentahydroxyflavylium chloride
• DTXSID80967263
• CYANIDIN CHLORIDE (USP-RS)
• IdB-1027
• CS-0009023
• Q27254696
• CYANIDIN CHLORIDE [USP-RS]
• AS-71153
• CHEMBL511367
• 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-1??-chromen-1-ylium chloride
• BDBM50462423
• NSC-407291
• Cyanidin chloride, United States Pharmacopeia (USP) Reference Standard
• Flavylium,3',4',5,7-pentahydroxy-, chloride
• 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-1$l^{4}-chromen-1-ylium chloride
• UNII-2G4283G96U
• BCP24007
• DB-052195
• Cyanidin chloride

• MDL： MFCD00017582
• Inchi： 1S/C15H10O6.ClH/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7;/h1-6H,(H4-,16,17,18,19,20);1H
• InChI Key： COAWNPJQKJEHPG-UHFFFAOYSA-N
• SMILES： [Cl-].[O+]1C(=C(C=C2C(=CC(=CC=12)O)O)O)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 322.02400
• Monoisotopic Mass: 322.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 322.69
• Surface Charge: 0
• Tautomer Count: 524
• XLogP3: nothing
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Powder
• Density: 1.2843 (rough estimate)
• Melting Point: No data available
• Boiling Point: 349.55°C (rough estimate)
• Flash Point: No data available
• Refractive Index: 1.4413 (estimate)
• PSA: 114.29000
• LogP: -0.08710
• Solubility: Not determined
• Vapor Pressure: No data available

Cyanidin chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• RTECS：LK9824000
• Storage Condition：−20°C
• Safety Term：S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-hydroxyflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 7-hydroxyflavonoids
• Flavonoids

Additional information on Cyanidin chloride

Cyanidin Chloride (CAS No. 528-58-5): A Comprehensive Overview of Its Properties and Applications

Cyanidin chloride, with the chemical identifier CAS No. 528-58-5, is a highly studied compound in the field of natural products chemistry and pharmaceutical research. This compound, a derivative of cyanidin, is renowned for its vibrant color and a broad spectrum of biological activities. The deep purple hue of cyanidin chloride is attributed to its anthocyanin structure, which has garnered significant interest due to its potential health benefits and industrial applications.

The< strong>CAS No. 528-58-5 designation ensures that researchers and manufacturers can reliably identify and utilize this compound in various formulations. Cyanidin chloride is particularly noted for its antioxidant properties, which have been extensively studied in the context of preventing oxidative stress-related diseases. Recent advancements in nutraceutical research have highlighted the role of anthocyanins, including cyanidin chloride, in promoting cardiovascular health, cognitive function, and skin protection.

In the realm of pharmaceutical development, cyanidin chloride has been explored for its potential anti-inflammatory and anti-cancer effects. Studies have demonstrated that< strong> cyanidin chloride can modulate pathways involved in cell proliferation and apoptosis, making it a promising candidate for therapeutic applications. For instance, research published in peer-reviewed journals has shown that< strong> cyanidin chloride exerts protective effects against neurodegenerative diseases by scavenging reactive oxygen species and enhancing mitochondrial function.

The industrial applications of< strong> cyanidin chloride are equally noteworthy. Its use as a natural dye in food and cosmetic industries is gaining traction due to its stability and vibrant color. Additionally, the compound's ability to act as a photoprotectant makes it valuable in formulations designed to protect against UV-induced damage. This dual functionality as both a therapeutic agent and a functional ingredient underscores the versatility of< strong> cyanidin chloride .

The synthesis and purification of< strong> cyanidin chloride are critical aspects that ensure its efficacy in various applications. Modern synthetic techniques have improved the yield and purity of< strong> cyanidin chloride , enabling more consistent and reliable results in research and industrial settings. Advanced chromatographic methods, such as high-performance liquid chromatography (HPLC), are commonly employed to isolate< strong> cyanidin chloride from natural sources like berries and grapes.

The pharmacokinetic profile of< strong> cyanidin chloride is another area of active investigation. Research indicates that< strong> cyanidin chloride is well-absorbed after oral administration and exhibits bioavailability comparable to other anthocyanins. This property makes it an attractive candidate for oral supplements aimed at enhancing overall health. Furthermore, studies have explored the potential synergistic effects of< strong> cyanidin chloride when combined with other bioactive compounds, such as polyphenols found in green tea.

Economic considerations also play a significant role in the adoption of< strong> cyanidin chloride . The increasing demand for natural health products has driven efforts to optimize the production process for cost-effective scalability. Innovations in agricultural practices have led to higher yields of plants rich in anthocyanins, thereby reducing the cost per unit of< strong> cyanidin chloride . This economic viability is crucial for widespread adoption in both pharmaceuticals and consumer products.

The regulatory landscape surrounding< strong> cyanidin chloride is another important factor influencing its use globally. Regulatory bodies such as the FDA and EMA have recognized anthocyanins as generally recognized as safe (GRAS) compounds, facilitating their use in food and dietary supplements. However, ongoing research is essential to address any potential long-term effects or interactions with other medications.

In conclusion, cyanidin chloride (CAS No. 528-58-5) represents a remarkable compound with diverse applications ranging from pharmaceuticals to cosmetics. Its potent biological activities, coupled with its stability and natural origin, make it a valuable asset in modern healthcare and industrial solutions. As research continues to uncover new benefits associated with anthocyanins like< strong >cyanidin chloride, its role in enhancing human health and industrial processes is expected to expand further.